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Compound of Interest

Compound Name: Ammonium sulfide ((NH4)2(S5))

Cat. No.: B082207

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive overview of the known physical, chemical,
and structural properties of crystalline ammonium pentasulfide ((NH4)2Ss). Due to the
compound's inherent instability, characterization data is limited and sometimes conflicting in the
literature. This guide consolidates available quantitative data into structured tables, details
experimental protocols for its synthesis, and presents a logical workflow for its formation and
decomposition. The information is intended to serve as a foundational resource for
professionals requiring detailed knowledge of this specific ammonium polysulfide.

Physical and Chemical Properties

Ammonium pentasulfide is a yellow crystalline solid that is highly unstable, particularly when
dry and exposed to air.[1] It is the salt derived from the ammonium cation (NHa*) and the
pentasulfide anion (Ss27). Its characteristic yellow-to-orange color is a direct result of electronic
transitions within the pentasulfide anion.[2] The compound is noted to decompose upon heating
or contact with water and acids.[1]

All quantitative data is summarized in the table below.
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Property

Value

Notes

Molecular Formula

(NHa4)2Ss

Avalue of 196.40 g-mol-tis

Molar Mass 196.38 g-mol~1[1]

also reported.
Yellow to orange-yellow Also described as a yellow
Appearance ] ]
prismatic crystals.[1] powder.[1]

Density 1.6 g/cm3[1] -
Melts to a red liquid.[1] A

Melting Point 95 °C (in sealed ampoule)[1] decomposition temperature of
115 °C is also reported.[3][4]
Soluble in cold water, ethanol,
and ammonia.[3][4] Insoluble

N ) in ether and carbon disulfide. It

Solubility Decomposes in water.[1] ) )
dissolves in water but
immediately decomposes,
precipitating sulfur.
Can be stored under its mother

) o liquor without air access.[1]
. Decomposes quickly in air o
Stability The activation energy for

when dry.[1]

decomposition is
approximately 85 kJ/mol.[5]

Crystallographic Data

The crystal structure of ammonium pentasulfide has been determined, providing precise

information about its solid-state arrangement.
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Parameter Value

Crystal System Monoclinic[1]
Space Group P21/c[1]

Cell Parameters a=0.5427 nm[1]

b =1.6226 nm[1]

c =0.9430 nm[1]

B = 105.31°[1]

Formula Units (2) 4[1]

Logical Pathways: Synthesis and Decomposition

Ammonium pentasulfide does not participate in biological signaling pathways. However, its
chemical synthesis and decomposition represent a critical logical workflow. The compound is
typically synthesized by the reaction of ammonia, hydrogen sulfide, and elemental sulfur.[1] It is
highly unstable and readily decomposes, especially when heated or exposed to air, breaking
down into ammonia, hydrogen sulfide, and elemental sulfur.[1]
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Caption: Synthesis and decomposition pathways of ammonium pentasulfide.

Experimental Protocols

Protocol for Synthesis of Crystalline Ammonium
Pentasulfide

This protocol is adapted from established laboratory methods for preparing ammonium
polysulfides.[6]
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Materials:

o Concentrated ammonia solution (25%)

e Hydrogen sulfide gas (H2S)

o Finely powdered elemental sulfur

e 95% Ethanol

o Diethyl ether

e Anhydrous calcium oxide (lime)

o Ammonium chloride (solid)

« Ice bath, reaction flask, gas dispersion tube, filtration apparatus (suction), desiccator.
Methodology:

o Preparation of Ammonium Sulfide Solution: In a reaction flask cooled in an ice bath, saturate
25 mL of concentrated ammonia solution with hydrogen sulfide gas until no more gas is
absorbed. Add an additional 25 mL of concentrated ammonia to the solution. This creates a
stock solution of ammonium sulfide.

 Dissolution of Sulfur: Gently warm the ammonium sulfide solution to approximately 35°C. Stir
in 25 g of finely powdered sulfur. Continue stirring for 30-60 minutes until no more sulfur
dissolves.

o Crystallization: Filter the resulting yellow solution to remove any undissolved sulfur. Add the
filtrate to 60 mL of 95% ethanol in a stoppered flask.

« |solation: Allow the flask to stand overnight in a refrigerator to facilitate crystallization. Collect
the formed crystals via suction filtration.

o Washing and Drying: Wash the crystals sequentially with alcohol and then ether to remove
residual soluble impurities and to aid in drying.
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o Storage: Dry the final product in a vacuum desiccator over lime that has been lightly covered
with a small amount of solid ammonium chloride. Due to its instability, store the compound
under its mother liquor or in a tightly sealed container with an inert atmosphere.[1]

Protocol for Characterization by Raman Spectroscopy

Raman spectroscopy is a highly suitable non-invasive technique for characterizing ammonium
pentasulfide.[2] The S-S stretching modes of the pentasulfide anion are Raman active and
provide a distinct signature, whereas the N-H vibrations of the ammonium cation are also
readily detectable.[2]

Instrumentation:

e Raman spectrometer with a laser source (e.g., 532 nm or 785 nm).

o Low-power objective to minimize sample heating and decomposition.
o Sealed sample holder or capillary tube to handle the unstable solid.
Methodology:

e Sample Preparation: Load a small amount of the crystalline ammonium pentasulfide into a
glass capillary tube and seal it to prevent decomposition from contact with air.

e Instrument Setup: Configure the spectrometer for solid-state analysis. Set the laser power to
a low level (e.g., <5 mW) to avoid thermally inducing decomposition of the sample.

o Data Acquisition: Acquire the Raman spectrum over a range that includes the characteristic
S-S stretching region (typically 200-600 cm~1) and the N-H bending and stretching regions of
the ammonium ion (approx. 1400-1700 cm~* and 3000-3400 cm™1).

e Spectral Analysis:
o lIdentify the vibrational bands corresponding to the S-S bonds in the Ss2~ anion.

o lIdentify the characteristic vibrational modes of the NHa* cation. The primary diagnostic
bands include N-H stretching and bending vibrations.[2]
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o Compare the obtained spectra with literature data for polysulfides and ammonium salts to
confirm the compound's identity and purity.[7] The presence of decomposition products
like elemental sulfur (which has strong Raman signals) can also be monitored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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